Cas no 91393-60-1 (2,4-Pentanedione,3-[(2-chlorophenyl)methyl]-)

• Product Name: 2,4-Pentanedione,3-[(2-chlorophenyl)methyl]-
• CAS No: 91393-60-1
• MF: C₁₂H₁₃ClO₂
• MW: 224.683422803879
• CID: 816801
• PubChem ID: 254806
• Update Time: 2025-04-19

2,4-Pentanedione,3-[(2-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione,3-[(2-chlorophenyl)methyl]-
• 3-[(2-chlorophenyl)methyl]pentane-2,4-dione
• 91393-60-1
• NCIOpen2_004566
• NSC-79430
• DTXSID60291977
• SCHEMBL21526090
• 3-(2-chlorobenzyl)pentane-2,4-dione
• NSC79430

• Inchi： 1S/C12H13ClO2/c1-8(14)11(9(2)15)7-10-5-3-4-6-12(10)13/h3-6,11H,7H2,1-2H3
• InChI Key： KRCHDZMYDFENHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(C(C)=O)C(C)=O

Computed Properties

• Exact Mass: 224.06
• Monoisotopic Mass: 224.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 316.1°Cat760mmHg
• Flash Point: 132.9°C
• Refractive Index: 1.52
• PSA: 34.14000
• LogP: 2.67670